Cas no 2138560-92-4 (2-(2,2-dimethylpropyl)-6-methylimidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 2-(2,2-dimethylpropyl)-6-methylimidazo1,2-apyridine-3-carboxylic acid
• CAS No: 2138560-92-4
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5992981
• PubChem ID: 165747886
• Update Time: 2025-11-01

2-(2,2-dimethylpropyl)-6-methylimidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropyl)-6-methylimidazo1,2-apyridine-3-carboxylic acid
• 2138560-92-4
• EN300-1197447
• 2-(2,2-dimethylpropyl)-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid

• Inchi： 1S/C14H18N2O2/c1-9-5-6-11-15-10(7-14(2,3)4)12(13(17)18)16(11)8-9/h5-6,8H,7H2,1-4H3,(H,17,18)
• InChI Key： IIOPSIQLTSJQCW-UHFFFAOYSA-N
• SMILES： OC(C1=C(CC(C)(C)C)N=C2C=CC(C)=CN12)=O

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(2,2-dimethylpropyl)-6-methylimidazo1,2-apyridine-3-carboxylic acid

Introduction to 2-(2,2-dimethylpropyl)-6-methylimidazo[1,2-apyridine-3-carboxylic acid (CAS No. 2138560-92-4)

2-(2,2-dimethylpropyl)-6-methylimidazo[1,2-apyridine-3-carboxylic acid, identified by the CAS number 2138560-92-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the imidazopyridine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a carboxylic acid functional group at the 3-position and a branched alkyl substituent at the 2-position contributes to its unique chemical properties and potential applications in medicinal chemistry.

The imidazo[1,2-apyridine core is a privileged scaffold in drug design, frequently explored for its ability to interact with various biological targets. Researchers have leveraged this scaffold to develop compounds with therapeutic potential in areas such as oncology, inflammation, and infectious diseases. The specific modifications present in 2-(2,2-dimethylpropyl)-6-methylimidazo[1,2-apyridine-3-carboxylic acid enhance its pharmacokinetic profile and binding affinity to biological receptors, making it a promising candidate for further investigation.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel heterocyclic compounds like 2-(2,2-dimethylpropyl)-6-methylimidazo[1,2-apyridine-3-carboxylic acid. These methodologies allow researchers to predict and optimize the biological activity of such compounds with greater efficiency. For instance, molecular docking studies have revealed that this compound exhibits potential binding interactions with enzymes and receptors involved in critical metabolic pathways.

One of the most compelling aspects of imidazopyridine derivatives is their versatility in modulating biological processes. The carboxylic acid moiety in 2-(2,2-dimethylpropyl)-6-methylimidazo[1,2-apyridine-3-carboxylic acid can participate in hydrogen bonding interactions, enhancing its ability to bind to target proteins. Additionally, the branched alkyl group at the 2-position may influence solubility and metabolic stability, factors that are crucial for drug development.

Recent experimental studies have demonstrated that derivatives of imidazo[1,2-apyridine exhibit anti-inflammatory and anticancer properties. While CAS No. 2138560-92-4 has not yet been extensively tested in clinical trials, preclinical data suggest that it may possess similar beneficial effects. The structural features of this compound make it an attractive candidate for further exploration in therapeutic contexts where precise molecular targeting is required.

The synthesis of 2-(2,2-dimethylpropyl)-6-methylimidazo[1,2-apyridine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the imidazopyridine core efficiently. These methods not only improve synthetic efficiency but also allow for the introduction of diverse functional groups at specific positions on the scaffold.

The pharmacological potential of CAS No. 2138560-92-4 is further supported by its ability to modulate key signaling pathways implicated in disease states. For example, studies indicate that imidazopyridines can interfere with pathways involving kinases and transcription factors, which are often dysregulated in cancer cells. The presence of both methyl and branched alkyl substituents may fine-tune its interaction with these targets, providing a balance between potency and selectivity.

In conclusion,(CAS No. 2138560-92-4) represents a structurally interesting compound with significant therapeutic implications. Its unique combination of chemical features positions it as a valuable asset in the ongoing quest to discover novel pharmaceuticals. As research continues to uncover new biological functions associated with imidazopyridines,(this compound) will likely play an important role in future drug development efforts.